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Compound of Interest
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Cat. No.: B3182136

This technical support center provides troubleshooting guidance and frequently asked
guestions regarding the impact of off-target skull and meningeal uptake on Standardized
Uptake Value Ratio (SUVR) quantification in Positron Emission Tomography (PET) imaging.

Frequently Asked Questions (FAQS)

Q1: What is skull and meningeal uptake in the context of PET imaging?

In PET imaging, radiotracers are designed to bind to specific targets in the brain, such as
amyloid plaques or tau tangles.[1] However, some tracers also bind to "off-target” sites. Skull
and meningeal uptake refers to the accumulation of these radiotracers in the skull bone and the
membranes surrounding the brain (meninges).[2][3] This off-target binding is a known issue
that can complicate the quantitative analysis of PET scans.[4][5]

Q2: Why is skull and meningeal uptake a problem for SUVR quantification?

The primary issue is the "spill-over” effect.[2][3] Due to the limited spatial resolution of PET
scanners, the signal from the skull and meninges can bleed into adjacent cortical regions of the
brain.[6] This can artificially inflate the SUVR values in these regions, leading to an
overestimation of the actual tracer binding to the intended target.[1][7] This is particularly
problematic when the true signal in the cortex is low, such as in the early stages of diseases
like Alzheimer's.[3]

Q3: Which PET tracers are most affected by this issue?
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While several tracers can exhibit off-target binding, it has been notably reported for certain tau
PET tracers.[2][3] For instance, [*®F]flortaucipir (FTP or AV-1451) has been shown to have
significant skull uptake in a portion of study participants.[4][5] Second-generation tau tracers
like [*8F]RO948 and [*8F]MK-6240 were developed to reduce off-target binding, but they can
still be affected by meningeal signal.[2][8][9] Amyloid tracers such as [8F]florbetapir and
[*1C]Pittsburgh Compound B (PiB) have also been shown to exhibit skull uptake.[4][5]

Q4: What factors are associated with increased skull and meningeal uptake?
Several factors have been identified:

o Sex: Studies have shown that women are more likely to exhibit high skull uptake compared
to men.[1][3][4] In one study, 82% of individuals with high [8F]flortaucipir skull signal were
female.[1][5]

e Bone Density: Lower cranial bone density, which is more common in women, has been
linked to higher skull signal with tracers like [*8F]flortaucipir.[1][5][7]

e Age: Some studies have noted that skull and meningeal uptake of certain tracers tends to
decrease with older age.[2][3]

o Tracer Type: The degree of uptake can be dependent on the specific radiotracer used, with
some showing higher off-target binding than others.[4]

Q5: Is skull uptake related to other off-target binding regions?

Research indicates that skull uptake of tracers like [*8F]flortaucipir does not significantly
correlate with binding in other known off-target areas, such as the choroid plexus or basal
ganglia.[4][5][7] It appears to be a stable and participant-specific phenomenon.[5][7]

Troubleshooting Guides

Issue: | suspect high skull or meningeal uptake is affecting my SUVR data. How can | confirm
this?

Solution:
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 Visual Inspection: Carefully examine the PET images. High uptake in the skull will appear as
a bright signal outlining the brain. Co-registering the PET with a CT or MRI scan can help
definitively identify the location of the signal.[4]

o Create a Skull/Meningeal Region of Interest (ROI): Generate a specific ROI for the skull
using a co-registered CT scan. This allows you to quantify the average SUVR within the skull
itself and assess its magnitude.[4]

o Profile Analysis: Plot the signal intensity profile from the center of the brain to the skull. A
sharp increase in signal at the cortical edge that continues into the skull region is indicative
of spill-over.

Issue: How can | correct for the effects of skull and meningeal uptake on my cortical SUVRS?
Solution:
There are several methods to mitigate the impact of off-target skull and meningeal binding:

o Partial Volume Correction (PVC): This is a highly recommended technique. PVC methods
account for the spill-over effects from adjacent regions. A region-based voxelwise (RBV)
PVC method that includes extracerebral regions like the skull in its anatomical parcellation
can effectively correct for this contamination.[8] Applying PVC has been shown to improve
correlations with clinical parameters and increase the effect size between patient and control
groups.[8]

e ROI Mask Erosion: For regions of interest close to the meninges, such as the lateral parietal
cortex, an "eroded" mask can be used. This involves shrinking the ROl mask away from the
cortical edge to exclude voxels that are most likely to be contaminated by meningeal spill-
over.[10] This method has been shown to reduce contamination and strengthen the
relationship between SUVR and age, suggesting it helps to reveal the true tau signal.[10]

e "Scalping" Technique: This involves computationally removing the skull signal from the PET
data before analysis. This has been shown to be effective in voxel-based analyses to avoid
Z-score overestimation.[11]

Quantitative Data Summary
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Parameter

Tracer(s)

Finding

Reference

Prevalence of High
Skull Uptake

[*8F]flortaucipir

Approximately 16%
(50 out of 313) of
scans showed high

levels of skull signal.

[1]141(5]

Sex Differences

[*8F]flortaucipir

82% of participants
with high skull signal
were female. Women
were significantly
more likely to have

high skull binding.

[1]141(5]

Correlation with Other

Off-Target Regions

[*8F]flortaucipir

Skull SUVR was not
related to choroid
plexus binding (r =
0.004).

[417]

Correlation with Basal

Ganglia

[*8F]flortaucipir

A negative association
was found between
skull SUVR and basal
ganglia SUVR (r =
-0.14).

[417]

Impact on Temporal
Lobe SUVR

[*8F]flortaucipir

In amyloid-negative
individuals, skull
uptake was correlated
with higher tau
SUVRs in temporal
regions (r = 0.32).

[7]

Longitudinal Stability
(Test-Retest)

[*8F]flortaucipir &
[*®F]RO948

Variability in
meningeal/skull
SUVRs between
baseline and follow-up
was low (4-8%),
indicating high
stability.

[3]
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Experimental Protocols

Protocol 1: Generation of a Subject-Specific Skull ROI from CT Images

This protocol describes a method to create a precise skull mask to quantify tracer uptake in the
skull.[4]

e Obtain CT Scan: Acquire a CT scan for each participant that is co-registered to their PET
and MR images.

« Initial Skull Segmentation: Use image analysis software (e.g., FreeSurfer, FSL) to perform an
initial segmentation of the skull from the CT image.

o Template Generation: A template of non-skull structures (e.g., from the MNI-152 standard
space) is used to remove tissues like the eyeballs and deep-brain structures that may be
misclassified as bone.

o Mask Refinement: The template is warped to the individual's CT space. This template of non-
skull structures is then subtracted from the initial skull segmentation to create a refined,
subject-specific skull mask.

» Binarization: The resulting image is binarized to create the final skull Region of Interest
(ROI).

» Quantification: Apply the final skull ROI to the corresponding SUVR image to calculate the
average SUVR within the skull.

Protocol 2: Partial Volume Correction using Region-Based Voxelwise (RBV) Method

This protocol outlines a recommended method for correcting spill-in effects from extracerebral
tissue.[8]

o Anatomical Parcellation: Perform a detailed anatomical parcellation of the brain and
surrounding structures using co-registered T1-weighted and T2 FLAIR MR images. This
should explicitly include regions for extracerebral cerebrospinal fluid (CSF), skull, and other
head tissue.
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» Region Merging: To improve the robustness of the correction, merge smaller anatomical

parcels into larger, consolidated regions.

» Apply RBV Algorithm: Use the RBV PVC algorithm, which takes the anatomical parcellation
as an input, to estimate the PVE-corrected PET data. This method corrects the signal in
each voxel based on the signal from neighboring, anatomically defined regions.

e SUVR Calculation: Calculate the final SUVR images using the PVE-corrected PET data.
Ensure that the reference region (e.g., cerebellar gray matter) is also corrected for partial

volume effects.

Visualizations
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Workflow for Assessing and Correcting Skull Uptake

1. PET/CT/MRI
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2. Visual Inspection
& Co-registration

High Skull
Uptake?

3. Create Skull ROI
(from CT)

4. Quantify Skull SUVR No

5. Apply Correction Method
(e.g., PVC, Mask Erosion)

6. Calculate Corrected
Cortical SUVRs

Click to download full resolution via product page

Workflow for identifying and correcting skull uptake.
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Factors Influencing SUVR Quantification

Participant Factors

Lower Bone Density

High Skull &
Meningeal Uptake
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(e.g., [18F]flortaucipir)

Spill-over Effect

Inflated Cortical SUVR

Inaccurate Quantification
(Especially in early disease)
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Logical relationship of factors impacting SUVR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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